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Compound of Interest

Compound Name: Xylene cyanole FF

Cat. No.: B213183

Xylene Cyanole FF is a synthetic triphenylmethane dye widely utilized in molecular biology
and analytical chemistry.[1][2][3] Its vibrant blue color and specific migration properties in gel
matrices make it an indispensable tool for researchers, particularly in the field of nucleic acid
analysis.[1][3][4][5] This technical guide provides an in-depth overview of the chemical
properties, structure, and common applications of Xylene Cyanole FF, with a focus on its use
as a tracking dye in gel electrophoresis.

Core Chemical Properties and Structure

Xylene Cyanole FF is recognized for its good water solubility, which facilitates its use in
various aqueous buffer systems commonly employed in molecular biology laboratories.[1][2][3]
The compound is stable under standard laboratory conditions and is incompatible with strong
oxidizing agents.[3]

Chemical Structure:

The structure of Xylene Cyanole FF features a central carbon atom bonded to three aryl
groups, characteristic of a triphenylmethane dye. Its chemical formula is C2sH27N2NaOeS2.[1]

[21(51(6]17118]

IUPAC Name: sodium;4-[(Z)-[4-(ethylamino)-3-methylphenyl]-(4-ethylimino-3-methylcyclohexa-
2,5-dien-1-ylidene)methyl]-3-sulfobenzenesulfonate[6]

Below is a table summarizing the key chemical and physical properties of Xylene Cyanole FF.
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Property Value Source
Molecular Formula C2s5H27N2NaO6S2 (11215161718l
Molecular Weight 538.61 g/mol [21[4]15][8][9]
CAS Number 2650-17-1 (1214151061071
Appearance Green to dark green crystalline (7

powder
Melting Point 295 °C (decomposes) [1][71[8]
Solubility Soluble in water [11[31[8]
Amax 615 nm [8]
Synonyms Acid blue 147, Cyanol FF, XC [L112][5]1[6][7]

Applications in Research

The primary application of Xylene Cyanole FF is as a tracking dye in agarose and
polyacrylamide gel electrophoresis for the separation of nucleic acids (DNA and RNA).[1][2][3]
[4][5] Its migration rate in the gel allows researchers to monitor the progress of the
electrophoresis run.[3] In a standard 1% agarose gel, Xylene Cyanole FF migrates at a rate
comparable to a DNA fragment of approximately 4,000 to 5,000 base pairs.[3]

Beyond its role in electrophoresis, Xylene Cyanole FF is also utilized in:

» Histology and Pathology: It can be used as a counterstain to enhance the visibility of cellular
structures in tissue samples.[1][2]

e Biochemical Assays: It has been employed in spectrophotometric assays for the detection of
certain metal ions.[3]

Experimental Protocol: Use as a Tracking Dye in Gel
Electrophoresis

This protocol outlines the preparation and use of a 6X loading buffer containing Xylene
Cyanole FF for agarose gel electrophoresis of DNA.
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Materials:

Xylene Cyanole FF powder

Glycerol

Sterile, deionized water

1 M Tris-HCI, pH 8.0

0.5 M EDTA, pH 8.0

Sterile microcentrifuge tubes

Micropipettes and sterile tips
Procedure:
e Preparation of 6X Loading Buffer (50 mL):
o In a 50 mL conical tube, combine the following:
= 30 mL of 100% glycerol
s 0.125 g of Xylene Cyanole FF
» Add sterile deionized water to a final volume of 50 mL.
o Vortex thoroughly until the Xylene Cyanole FF is completely dissolved.
o Aliquot into smaller, sterile microcentrifuge tubes for storage.
e Sample Preparation:
o For a standard 10 pL final volume to be loaded into the gel well, mix:
» 1.7 pL of 6X loading buffer

» 8.3 uL of your DNA sample
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» Gel Loading and Electrophoresis:

o

Carefully load the DNA sample mixed with the loading buffer into the wells of an agarose
gel.

o The glycerol in the loading buffer increases the density of the sample, allowing it to sink to
the bottom of the well.

o The Xylene Cyanole FF provides a visible blue color, allowing for easy monitoring of
sample loading and migration during electrophoresis.

o Run the gel at a constant voltage until the blue dye front has migrated the desired distance
down the gel.

Visualizing the Workflow

The following diagram illustrates the typical workflow for using Xylene Cyanole FF as a
tracking dye in agarose gel electrophoresis.

Sample Preparation

6X Loading Buffer
(with Xylene Cyanole FF)

. Load Sample into
DNA Sample Mix Sample and Buffer 4"{ Agarose Gel Well >

Electrophoresis Analysis

| Monitor Dye Migration [{—¥-| Stop Electrophoresis g vx:zUSESS%’\é/; Safe)

Apply Electric Field
(Run Gel)

Click to download full resolution via product page

Workflow for DNA agarose gel electrophoresis using Xylene Cyanole FF.

Safety and Handling

Xylene Cyanole FF is considered an irritant to the skin, eyes, and respiratory system.[10][11]
[12][13] It is important to handle the powder in a well-ventilated area and to wear appropriate

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b213183?utm_src=pdf-body
https://www.benchchem.com/product/b213183?utm_src=pdf-body
https://www.benchchem.com/product/b213183?utm_src=pdf-body-img
https://www.benchchem.com/product/b213183?utm_src=pdf-body
https://www.benchchem.com/product/b213183?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BP56510&productDescription=XYLENE+CYANOL+FF+10G&vendorId=VN00033897&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2017/07/Xylene-Cyanol-FF.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0945/Xylene-Cyanol-FF-SDS-MedChemExpress.pdf
https://bioshopcanada.com/Content/Docs/msds/XYC001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][11]
[12][13] In case of contact, rinse the affected area thoroughly with water.[10][11][12][13] For
detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
manufacturer.[10][11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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